N-(6-methylbenzo[d]thiazol-2-yl)-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(7-oxo-5-propyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H18N6O2S2/c1-3-4-11-8-14(25)20-16-22-23-18(24(11)16)27-9-15(26)21-17-19-12-6-5-10(2)7-13(12)28-17/h5-8H,3-4,9H2,1-2H3,(H,19,21,26)(H,20,22,25)
• InChI Key: IGCGQDJUAAOBFO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC2=NN=C(N12)SCC(=O)NC3=NC4=C(S3)C=C(C=C4)C
• Molecular Formula: C18H18N6O2S2
• Molecular Weight: 414.5 g/mol

Description

N-(6-methylbenzo[d]thiazol-2-yl)-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H18N6O2S2 and its molecular weight is 414.5. The purity is usually 95%.
BenchChem offers high-quality N-(6-methylbenzo[d]thiazol-2-yl)-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-methylbenzo[d]thiazol-2-yl)-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Biological Applications

• Heterocyclic Compound Synthesis for Biological Applications : Researchers have been focused on synthesizing novel heterocyclic compounds incorporating thiadiazole moieties, showcasing their potential as insecticidal agents against pests like the cotton leafworm, Spodoptera littoralis. Such efforts underline the vast potential of heterocyclic chemistry in developing new bioactive compounds with specific applications in agriculture and pest control (Fadda et al., 2017).

• Anticancer Agents Development : Another application involves the synthesis of 3-heteroarylindoles with potential as anticancer agents. This area of research demonstrates how structural manipulation of heterocyclic compounds, similar in complexity to the specified chemical, can lead to the development of novel therapeutic agents with efficacy against cancer cell lines, highlighting the importance of such compounds in medical research (Abdelhamid et al., 2016).

• Antibacterial and Antifungal Activities : The exploration of new pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles synthesized from complex heterocyclic precursors has shown significant antibacterial activity. This suggests the potential of structurally similar compounds for use in developing new antimicrobial agents, which is crucial in the fight against resistant bacterial and fungal strains (Singh et al., 2010).

• Type II Diabetes and Antimicrobial Activity : Research into N'-arylidene-2-((7-methylbenzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetohydrazides has revealed their in vitro Type II diabetes inhibition and antimicrobial activities. Such studies are pivotal in discovering new treatments for chronic conditions like diabetes and infections caused by bacteria and fungi, showcasing the medical significance of heterocyclic compounds in pharmaceutical development (Mor et al., 2022).